Cas no 2229228-38-8 ((pyrimidin-5-yl)methyl sulfamate)

• Product Name: (pyrimidin-5-yl)methyl sulfamate
• CAS No: 2229228-38-8
• MF: C₅H₇N₃O₃S
• MW: 189.192379236221
• CID: 6019564
• PubChem ID: 165689795
• Update Time: 2025-06-10

(pyrimidin-5-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (pyrimidin-5-yl)methyl sulfamate
• 2229228-38-8
• EN300-2002963

• Inchi： 1S/C5H7N3O3S/c6-12(9,10)11-3-5-1-7-4-8-2-5/h1-2,4H,3H2,(H2,6,9,10)
• InChI Key： ZKDIPPDJNGIZDB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CN=CN=C1

Computed Properties

• Exact Mass: 189.02081227g/mol
• Monoisotopic Mass: 189.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Additional information on (pyrimidin-5-yl)methyl sulfamate

Compound Introduction: (pyrimidin-5-yl)methyl sulfamate (CAS No. 2229228-38-8)

The compound identified by the chemical name (pyrimidin-5-yl)methyl sulfamate and the CAS number 2229228-38-8 represents a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the class of sulfamate derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

At the core of understanding this compound lies its structural composition, which features a pyrimidine ring linked to a methyl sulfamate group. The pyrimidine moiety is a fundamental scaffold in many bioactive molecules, often found in nucleoside analogs and other pharmacologically relevant compounds. The presence of the sulfamate group introduces a unique set of chemical properties, including potential interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of sulfamate derivatives in drug discovery. These compounds exhibit a range of biological activities, from enzyme inhibition to modulation of signaling pathways. Specifically, (pyrimidin-5-yl)methyl sulfamate has been explored for its potential role in inhibiting various enzymes that are implicated in diseases such as cancer, inflammation, and metabolic disorders.

In the context of oncology research, sulfamate derivatives have shown promise as inhibitors of key enzymes involved in tumor growth and progression. For instance, studies have demonstrated that certain sulfamate compounds can interfere with the activity of metalloproteinases, which are crucial for cancer cell invasion and metastasis. The structural features of (pyrimidin-5-yl)methyl sulfamate, particularly the pyrimidine ring and the sulfamate group, make it a compelling candidate for further investigation in this area.

Beyond oncology, this compound has also been investigated for its potential anti-inflammatory properties. Inflammation is a hallmark of numerous chronic diseases, and targeting inflammatory pathways has become a major focus in drug development. Preliminary studies suggest that (pyrimidin-5-yl)methyl sulfamate may modulate inflammatory responses by interacting with specific signaling molecules. This capability could make it a valuable asset in the development of therapies for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other autoimmune disorders.

The synthesis and characterization of (pyrimidin-5-yl)methyl sulfamate are critical steps in evaluating its therapeutic potential. Advanced synthetic methodologies have been employed to optimize the production process, ensuring high purity and yield. Techniques such as solid-phase synthesis and flow chemistry have enabled researchers to access complex derivatives with greater efficiency. Additionally, spectroscopic methods like NMR spectroscopy and mass spectrometry have been instrumental in confirming the structural integrity of the compound.

In vitro studies have provided valuable insights into the biological activity of (pyrimidin-5-yl)methyl sulfamate. These studies often involve testing the compound against various cell lines and enzymes to assess its potency and selectivity. For example, enzymatic assays have been conducted to evaluate its inhibitory effects on metalloproteinases and other relevant targets. The results from these assays can help refine the structure-activity relationships (SAR) of the compound, guiding further modifications to enhance its therapeutic efficacy.

The translation from laboratory findings to clinical applications requires rigorous testing in animal models and eventually human trials. Preclinical studies have begun to explore the pharmacokinetic properties of (pyrimidin-5-yl)methyl sulfamate, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profile. These studies are essential for determining safe dosage ranges and identifying potential side effects before human testing can commence.

The role of computational chemistry has also been pivotal in understanding the behavior of (pyrimidin-5-yl)methyl sulfamate. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information can guide experimental design and help identify optimal lead compounds for further development. Additionally, virtual screening methods have been used to identify novel derivatives with enhanced activity or improved pharmacological properties.

In conclusion, (pyrimidin-5-yl)methyl sulfamate (CAS No. 2229228-38-8) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Ongoing research continues to uncover new applications for this compound, particularly in oncology and anti-inflammatory treatments. As our understanding of its mechanisms of action grows, so too does its potential as a lead molecule for future drug discovery efforts.